1-(N,N-Dimethylamino)-3-(4-(1,1-dimethylethyl) phenyl)prop-1-en-3-one

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C15H21NO/c1-15(2,3)13-8-6-12(7-9-13)14(17)10-11-16(4)5/h6-11H,1-5H3
• InChI Key: JGTIRSKOVUYUAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)C=CN(C)C

Description

1-(N,N-Dimethylamino)-3-(4-(1,1-dimethylethyl) phenyl)prop-1-en-3-one is a useful research compound. Its molecular formula is C15H21NO and its molecular weight is 231.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-(1,1-Dimethylethyl)phenylmethyl ketone (5 g) in absolute ethanol (50 ml) heated to 80° C. with stirring was added N,N-dimethylformamide diethyl acetal (5.01 g) in absolute ethanol (2.5 ml) dropwise over 5 minutes, heated under reflux with stirring overnight and the reaction followed by tlc. The excess ethanol was removed under reduced pressure to give a brown oil which was cooled in cardice to give a yellow solid. The product was recrystallised from petroleum ether 40°-60° C.